Cas no 1881329-80-1 (6-(2-Tert-butylphenoxy)pyridin-3-OL)

• Product Name: 6-(2-Tert-butylphenoxy)pyridin-3-OL
• CAS No: 1881329-80-1
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 4626619
• Update Time: 2025-05-27

6-(2-Tert-butylphenoxy)pyridin-3-OL Chemical and Physical Properties

Names and Identifiers

• 6-(2-TERT-BUTYLPHENOXY)PYRIDIN-3-OL
• 6-(2-Tert-butylphenoxy)pyridin-3-OL

• Inchi： 1S/C15H17NO2/c1-15(2,3)12-6-4-5-7-13(12)18-14-9-8-11(17)10-16-14/h4-10,17H,1-3H3
• InChI Key： DXVPMUPFNBMGOA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)O)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 4
• Topological Polar Surface Area: 42.4

Additional information on 6-(2-Tert-butylphenoxy)pyridin-3-OL

6-(2-Tert-butylphenoxy)pyridin-3-OL: A Comprehensive Overview

6-(2-Tert-butylphenoxy)pyridin-3-OL (CAS No. 1881329-80-1) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various biological applications. In this article, we will delve into the chemical properties, biological activities, and recent research findings associated with 6-(2-Tert-butylphenoxy)pyridin-3-OL.

Molecular Structure and Properties

6-(2-Tert-butylphenoxy)pyridin-3-OL is a derivative of pyridine, a six-membered heterocyclic aromatic compound. The molecule features a tert-butylphenyl group attached to the pyridine ring via an ether linkage, with a hydroxyl group at the 3-position of the pyridine ring. This specific arrangement imparts unique chemical and physical properties to the compound. The tert-butyl group provides steric hindrance, which can influence the compound's reactivity and solubility. The hydroxyl group, on the other hand, introduces polarity and hydrogen bonding capabilities, enhancing its interactions with biological systems.

The molecular formula of 6-(2-Tert-butylphenoxy)pyridin-3-OL is C₁₅H₁₇NO₂, and its molecular weight is approximately 243.30 g/mol. The compound is typically synthesized through multi-step organic reactions, including nucleophilic substitution and coupling reactions. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity.

Biological Activities and Applications

6-(2-Tert-butylphenoxy)pyridin-3-OL has been extensively studied for its biological activities, particularly in the context of its potential therapeutic applications. One of the most notable areas of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are a class of drugs commonly used to treat depression, anxiety disorders, and other psychiatric conditions by increasing serotonin levels in the brain.

Recent studies have shown that 6-(2-Tert-butylphenoxy)pyridin-3-OL exhibits potent SSRI activity with a high selectivity for serotonin transporters over other monoamine transporters. This selectivity is crucial for minimizing side effects associated with non-selective SSRIs. Additionally, the compound has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are essential for effective drug delivery.

Beyond its SSRI activity, 6-(2-Tert-butylphenoxy)pyridin-3-OL has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results of 6-(2-Tert-butylphenoxy)pyridin-3-OL have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have demonstrated that the compound is well-tolerated with minimal side effects. These trials have also provided valuable insights into the optimal dosing regimens and pharmacokinetic profiles of the drug.

Ongoing research is focused on further elucidating the mechanisms of action of 6-(2-Tert-butylphenoxy)pyridin-3-OL. For instance, recent studies have explored its interactions with specific serotonin receptor subtypes and its effects on neuroplasticity in the brain. These investigations are crucial for understanding how the compound exerts its therapeutic effects and for identifying potential targets for drug optimization.

In addition to its therapeutic applications, 6-(2-Tert-butylphenoxy)pyridin-3-OL has also found use as a research tool in academic and industrial laboratories. Its unique chemical properties make it a valuable probe for studying serotonin signaling pathways and other biological processes. The compound's ability to selectively modulate serotonin transporters has made it an important tool in neuroscience research.

Safety Considerations and Regulatory Status

The safety profile of 6-(2-Tert-butylphenoxy)pyridin-3-OL is an important consideration for both research and clinical applications. Preclinical toxicology studies have shown that the compound has a favorable safety profile at therapeutic doses. However, like all drugs, it may still pose risks at higher doses or in specific patient populations. Therefore, ongoing monitoring and rigorous safety assessments are essential to ensure its safe use.

The regulatory status of 6-(2-Tert-butylphenoxy)pyridin-3-OL varies by country and region. In many jurisdictions, it is classified as an investigational new drug (IND), which allows for its use in clinical trials under strict regulatory oversight. As more data become available from ongoing trials, regulatory agencies will evaluate whether to approve the compound for broader clinical use.

Conclusion

6-(2-Tert-butylphenoxy)pyridin-3-OL, with its unique molecular structure and promising biological activities, represents a significant advancement in medicinal chemistry and pharmaceutical research. Its potential as a selective SSRI and anti-inflammatory agent makes it an exciting candidate for treating various psychiatric and inflammatory conditions. Ongoing clinical trials and preclinical studies continue to provide valuable insights into its mechanisms of action and therapeutic potential. As research progresses, it is likely that this compound will play an increasingly important role in both clinical practice and scientific inquiry.